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Introduction
The modification of nucleic acid aptamers with non-natural nucleotides is a powerful strategy to

enhance their structural stability, resistance to nucleases, and binding affinity. Among these

modifications, the incorporation of α-anomeric nucleotides, such as α-guanosine, offers a

unique approach to modulate the three-dimensional structure of aptamers, particularly those

with G-quadruplex motifs. This document provides detailed application notes and protocols on

the use of α-guanosine in the development and characterization of aptamers. While the direct

selection of aptamers from a library containing α-guanosine via SELEX (Systematic Evolution

of Ligands by Exponential Enrichment) is a developing area, this guide presents a proposed

protocol based on established methodologies for modified aptamers. Furthermore, it details the

well-documented post-SELEX modification of a thrombin-binding aptamer with α-

deoxyguanosine, offering insights into the characterization and functional impact of this

modification.

I. Proposed Protocol for SELEX with α-Guanosine
Triphosphate
The following is a theoretical protocol for the selection of aptamers containing α-guanosine.

The critical step, the enzymatic incorporation of α-guanosine triphosphate, would require

empirical validation to identify a suitable polymerase and optimal reaction conditions.
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Experimental Workflow for Proposed α-Guanosine
SELEX
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13027704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13027704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

